Cas no 135616-40-9 ((R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine)
The (R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine is a chiral salen-type ligand widely used in asymmetric catalysis and coordination chemistry. Its rigid cyclohexanediamine backbone and bulky tert-butyl substituents enhance stereoselectivity in metal-catalyzed reactions, such as asymmetric epoxidations and cyclopropanations. The (R,R) configuration ensures high enantioselectivity, making it valuable for synthesizing optically active compounds. The tert-butyl groups improve solubility in organic solvents and stabilize the metal-ligand complex under reactive conditions. This ligand is particularly effective with transition metals like Mn, Co, and Cr, offering consistent performance in both academic and industrial applications. Its robustness and selectivity make it a preferred choice for fine chemical and pharmaceutical synthesis.
135616-40-9 structure
Product Name:(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
CAS No:135616-40-9
MF:C36H54N2O2
MW:546.826170444489
MDL:MFCD00191800
CID:64371
PubChem ID:24865244
Update Time:2025-05-28
(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Chemical and Physical Properties
Names and Identifiers
-
- (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)
- (R,R)-(?)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene),(R,R)-Jacobsen Ligand
- (R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(-)-N,N-Bis(3,5-DI-Tert-Butylsalicylidene)-1,2-Cyclohexanediamine
- (R,R)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamineSalen
- (R,R)-(−
- (R,R)-(-)-N,N‘-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(-)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(−)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaMine
- (R,R)-Jacobsen's Ligand
- (1R,2R)-(-)-1,2-CYCLOHEXANE DIAMINO-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)
- C36H54N2O2
- (R,R)-JACOBSEN LIGAND
- [[(CH3)3C]2C6H2-2-(O
- 6,6'-((1E,1'E)-(((1R,2R)-Cyclohexane-1,2-diyl)bis(azanylylidene))bis(methanylylidene))bis(2,4-di-tert-butylphenol)
- CS-W014424
- 2,4-ditert-butyl-6-[[(1R,2R)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]iminomethyl]phenol
- AC-24995
- 151433-25-9
- (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- DTXSID101113716
- MFCD00191800
- FYNXDGNCEBQLGC-LOYHVIPDSA-N
- AKOS016842834
- AMY19843
- (1R,2R)-1,2-Bis[[[3,5-bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexane
- 135616-40-9
- (R,R)-1,2-bis(3,5-di-tert-butylsalicylidenamino)cyclohexane
- SCHEMBL662108
- DS-16157
- B4418
- Phenol, 2,2'-[(1R,2R)-1,2-cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)-
- D70936
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butyl-salicylidene)
- (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine, 98%
- (r,r)-(-)-N,N'-bis(3,5-di-t-butylsalicylidene)-1,2-cyclohexanediamine
- GEO-03073
- (R,R)-()-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- Phenol, 2,2a(2)-[(1R,2R)-1,2-cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)-
- 2,4-di-tert-butyl-6-[(E)-{[(1R,2R)-2-[(E)-[(3,5-di-tert-butyl-2-hydroxyphenyl)methylidene]amino]cyclohexyl]imino}methyl]phenol
- FYNXDGNCEBQLGC-LQWPWIHBSA-N
-
- MDL: MFCD00191800
- Inchi: 1S/C36H54N2O2/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12/h17-22,29-30,39-40H,13-16H2,1-12H3/b37-21+,38-22+/t29-,30-/m1/s1
- InChI Key: FYNXDGNCEBQLGC-LQWPWIHBSA-N
- SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)/C=N/[C@@H]1CCCC[C@H]1/N=C/C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 546.41900
- Monoisotopic Mass: 546.419
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 8
- Complexity: 793
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 9.5
- Topological Polar Surface Area: 65.2
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.0110 (rough estimate)
- Melting Point: 205-207 °C (lit.)
- Boiling Point: 646.3°C at 760 mmHg
- Flash Point: 421.6±20.8 °C
- Refractive Index: 1.5300 (estimate)
- PSA: 65.18000
- LogP: 9.13700
- λmax: 328(CH3CN)(lit.)
- Specific Rotation: -315° (c 1, CH2Cl2)
- Optical Activity: [α]20/D −315±15°, c = 1 in methylene chloride
- Solubility: Soluble in water
(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Storage Condition:Inert atmosphere,Room Temperature
- Risk Phrases:R36/37/38
- Safety Term:S26
(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Pricemore >>
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(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine |
135616-40-9 | 5g |
85.00 | 2021-08-17 |
(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:135616-40-9)(R,R)-(-)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE
Order Number:1625901
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:135616-40-9)(R,R)-()-N,N′-双(3,5-二叔丁基亚水杨基)-1,2-环已二胺
Order Number:LE1625901
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
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Email:18501500038@163.com
(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Purity:98%
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